1-(1-ethylpropyl)-4-(4-fluorobenzyl)piperazine

• IUPAC Name: 1-[(4-fluorophenyl)methyl]-4-pentan-3-ylpiperazine
• InChI: InChI=1S/C16H25FN2/c1-3-16(4-2)19-11-9-18(10-12-19)13-14-5-7-15(17)8-6-14/h5-8,16H,3-4,9-13H2,1-2H3
• InChI Key: NQERSMCYMSNQAO-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)N1CCN(CC1)CC2=CC=C(C=C2)F
• Molecular Formula: C16H25FN2
• Molecular Weight: 264.38 g/mol

Description

1-(1-ethylpropyl)-4-(4-fluorobenzyl)piperazine, also known as EFDP, is a chemical compound belonging to the piperazine family. EFDP has gained significant attention from the scientific community due to its potential applications in the field of medicinal chemistry. This compound has shown promising results in various studies conducted for the treatment of neurological disorders and other medical conditions.

Mechanism of Action

The mechanism of action of 1-(1-ethylpropyl)-4-(4-fluorobenzyl)piperazine is not fully understood. However, it has been suggested that 1-(1-ethylpropyl)-4-(4-fluorobenzyl)piperazine acts as a serotonin and dopamine receptor agonist. 1-(1-ethylpropyl)-4-(4-fluorobenzyl)piperazine also interacts with the GABAergic system, which is involved in the regulation of anxiety and depression.
Biochemical and Physiological Effects:
1-(1-ethylpropyl)-4-(4-fluorobenzyl)piperazine has been shown to have several biochemical and physiological effects. It has been reported to increase the levels of serotonin and dopamine in the brain, which are neurotransmitters involved in the regulation of mood and behavior. 1-(1-ethylpropyl)-4-(4-fluorobenzyl)piperazine has also been shown to have anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

1-(1-ethylpropyl)-4-(4-fluorobenzyl)piperazine has several advantages for laboratory experiments. It is relatively easy to synthesize and has a high purity level. 1-(1-ethylpropyl)-4-(4-fluorobenzyl)piperazine is also stable under various conditions, making it suitable for long-term storage. However, 1-(1-ethylpropyl)-4-(4-fluorobenzyl)piperazine has some limitations, including its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several potential future directions for the study of 1-(1-ethylpropyl)-4-(4-fluorobenzyl)piperazine. One possible direction is to investigate the therapeutic potential of 1-(1-ethylpropyl)-4-(4-fluorobenzyl)piperazine in treating other medical conditions such as Parkinson's disease and Alzheimer's disease. Another direction is to explore the potential use of 1-(1-ethylpropyl)-4-(4-fluorobenzyl)piperazine as a tool for studying the role of neurotransmitters in the brain. Additionally, further research is needed to fully understand the mechanism of action of 1-(1-ethylpropyl)-4-(4-fluorobenzyl)piperazine and to optimize its therapeutic potential.

Synthesis Methods

The synthesis of 1-(1-ethylpropyl)-4-(4-fluorobenzyl)piperazine involves the reaction between 1-ethylpropylamine and 4-(4-fluorobenzyl) piperazine in the presence of a catalyst. The reaction is carried out under specific conditions to obtain a high yield of the desired product. The synthesis of 1-(1-ethylpropyl)-4-(4-fluorobenzyl)piperazine is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

1-(1-ethylpropyl)-4-(4-fluorobenzyl)piperazine has been extensively studied for its potential applications in medicinal chemistry. Several studies have reported the therapeutic potential of 1-(1-ethylpropyl)-4-(4-fluorobenzyl)piperazine in treating various neurological disorders such as depression, anxiety, and schizophrenia. 1-(1-ethylpropyl)-4-(4-fluorobenzyl)piperazine has also shown potential in the treatment of cancer and other medical conditions.